Cas no 1421585-73-0 (N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}thiophene-2-carboxamide)

• Product Name: N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}thiophene-2-carboxamide
• CAS No: 1421585-73-0
• MF: C₁₁H₁₀N₂O₂S₂
• MW: 266.339299678802
• CID: 5601706
• PubChem ID: 71794756
• Update Time: 2025-05-24

N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}thiophene-2-carboxamide
• F6254-0180
• VU0541716-1
• 1421585-73-0
• N-(6,7-dihydro-4H-pyrano[4,3-d][1,3]thiazol-2-yl)thiophene-2-carboxamide
• AKOS024545489
• N-(6,7-dihydro-4H-pyrano[4,3-d]thiazol-2-yl)thiophene-2-carboxamide

• Inchi： 1S/C11H10N2O2S2/c14-10(8-2-1-5-16-8)13-11-12-7-3-4-15-6-9(7)17-11/h1-2,5H,3-4,6H2,(H,12,13,14)
• InChI Key： SHNIBGVBRKTXCB-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=CS2)=O)=NC2=C1COCC2

Computed Properties

• Exact Mass: 266.01836991g/mol
• Monoisotopic Mass: 266.01836991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}thiophene-2-carboxamide

Recent Advances in the Study of N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}thiophene-2-carboxamide (CAS: 1421585-73-0)

The compound N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}thiophene-2-carboxamide (CAS: 1421585-73-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This heterocyclic compound, characterized by its unique pyrano-thiazole and thiophene-carboxamide moieties, has been the subject of several studies aimed at exploring its potential as a therapeutic agent. Recent research has focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of kinase inhibition and anticancer activity.

A 2023 study published in the Journal of Medicinal Chemistry detailed the synthesis of N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}thiophene-2-carboxamide and its analogs, highlighting its role as a potent inhibitor of cyclin-dependent kinases (CDKs). The researchers employed a multi-step synthetic route to optimize the compound's yield and purity, followed by in vitro assays to evaluate its inhibitory activity against CDK2 and CDK4. The results demonstrated significant inhibition at nanomolar concentrations, suggesting its potential as a lead compound for cancer therapy.

Further investigations into the mechanism of action revealed that N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}thiophene-2-carboxamide induces cell cycle arrest in the G1 phase, thereby inhibiting the proliferation of cancer cells. Molecular docking studies indicated that the compound binds to the ATP-binding site of CDK2, forming critical hydrogen bonds with key amino acid residues. These findings were corroborated by X-ray crystallography, which provided detailed insights into the compound's binding mode and interactions with the target protein.

In addition to its anticancer properties, recent studies have explored the compound's potential in treating inflammatory diseases. A 2024 preprint article on bioRxiv reported that N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}thiophene-2-carboxamide exhibits inhibitory effects on the NF-κB signaling pathway, a key regulator of inflammation. In vivo experiments using murine models of rheumatoid arthritis showed a marked reduction in inflammatory markers and joint swelling upon treatment with the compound, suggesting its applicability in autoimmune and inflammatory disorders.

Despite these promising findings, challenges remain in the clinical translation of N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}thiophene-2-carboxamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Current efforts are focused on developing prodrug derivatives and nanoparticle-based delivery systems to enhance the compound's therapeutic efficacy and reduce toxicity.

In conclusion, N-{4H,6H,7H-pyrano[4,3-d][1,3]thiazol-2-yl}thiophene-2-carboxamide represents a promising scaffold for the development of novel therapeutics targeting cancer and inflammatory diseases. Ongoing research aims to optimize its pharmacological profile and explore its potential in combination therapies. The compound's unique structural features and versatile biological activities make it a valuable candidate for future drug discovery efforts.